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Compound of Interest

Compound Name: BMS-986141

Cat. No.: B8257941

Technical Support Center: BMS-986141

Welcome to the Technical Support Center for BMS-986141. This resource is designed for
researchers, scientists, and drug development professionals to provide best practices for the
storage and handling of BMS-986141, along with troubleshooting guidance for common
experimental challenges.

Frequently Asked Questions (FAQSs)

Q1: What is BMS-9861417

Al: BMS-986141 is a potent, orally active, and selective antagonist of the Protease-Activated
Receptor 4 (PAR4).[1] It is a small molecule that has been investigated for its antithrombotic
effects.[2][3] As a reversible antagonist, it offers a potential therapeutic window for inhibiting
platelet aggregation with a lower risk of bleeding compared to some other antiplatelet agents.

[4][5]
Q2: What is the mechanism of action of BMS-9861417

A2: BMS-986141 functions by selectively inhibiting PAR4, a G-protein coupled receptor on the
surface of human platelets. Thrombin, a key enzyme in the coagulation cascade, activates
platelets through both PAR1 and PAR4. While PAR1 mediates a rapid, transient platelet
response, PAR4 is responsible for a more sustained signaling that leads to stable thrombus
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formation. By specifically targeting PAR4, BMS-986141 can modulate thrombin-induced
platelet aggregation.

Q3: What are the primary research applications for BMS-986141?

A3: BMS-986141 is primarily used in preclinical and clinical research to study the role of PAR4
in thrombosis and hemostasis. It is a valuable tool for investigating the downstream signaling
pathways of PAR4 activation in platelets and other cells. Key experimental applications include
in vitro and ex vivo platelet aggregation assays, studies of thrombus formation under shear
stress, and exploring potential new antiplatelet therapeutic strategies.

Storage and Handling

Proper storage and handling of BMS-986141 are critical for maintaining its stability and
ensuring reproducible experimental results.

Storage Recommendations:

Condition Solid Form Stock Solution

Store at -20°C for months to Aliquot and store at -80°C for
Long-Term Storage

years. up to 6 months.[1]

Store at 0-4°C for days to Store at -20°C forup to 1
Short-Term Storage

weeks. month.[1]

o Shipped at ambient
Shipping N/A
temperature.

Handling Guidelines:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and gloves, when handling BMS-986141 in its solid form or in solution.

e Weighing: To avoid inhalation of the powder, weigh solid BMS-986141 in a well-ventilated
area or a chemical fume hood.

o Solution Preparation: Prepare stock solutions in a chemical fume hood.
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» Disposal: Dispose of unused BMS-986141 and contaminated materials in accordance with
federal, state, and local regulations for chemical waste.[6] It is best practice to manage
discarded antineoplastic hazardous drugs as hazardous waste.[6]

Experimental Protocols
Preparation of BMS-986141 Stock Solution

Due to the lack of specific public data on the solubility of BMS-986141, it is recommended to
perform a small-scale solubility test in a solvent of choice, such as DMSO, before preparing a
large stock solution.

General Protocol for a 10 mM Stock Solution in DMSO:

Calculate the required mass:

o Molecular Weight of BMS-986141: 561.63 g/mol [4][7]

o For 1 mL of a 10 mM solution, you will need 5.62 mg of BMS-986141.

Weighing: Carefully weigh the calculated amount of BMS-986141 powder.

Dissolving: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes in tightly
sealed vials to minimize freeze-thaw cycles.[1] Store the aliquots at -80°C.

Platelet Aggregation Assay using Light Transmission
Aggregometry (LTA)

This protocol provides a general framework for assessing the inhibitory effect of BMS-986141
on PAR4-agonist-induced platelet aggregation.

Workflow for Platelet Aggregation Assay
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Sample Preparation

Assay Execution

Incubate PRP with
BMS-986141 or vehicle

'

Add PAR4 Agonist Peptide

'

Measure Aggregation (LTA)

Data Apnalysis

Calculate % Inhibition

Determine IC50
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Inconsistent or
Unexpected Results

Check BMS-986141 Assess Platelet
Stock Solution Viability/Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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